Cas no 1099597-93-9 (1-chloro-2-fluoro-3-(trifluoromethyl)benzene)

1-Chloro-2-fluoro-3-(trifluoromethyl)benzene is a fluorinated aromatic compound with a molecular formula of C₇H₃ClF₄. Its structure features chloro, fluoro, and trifluoromethyl substituents, imparting unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nature of the trifluoromethyl group enhances its utility in nucleophilic aromatic substitution reactions, while the chloro and fluoro substituents provide additional sites for selective functionalization. This compound is particularly useful in the development of active ingredients requiring precise halogenation patterns. Its high purity and well-defined reactivity profile ensure consistent performance in complex synthetic pathways.

1-chloro-2-fluoro-3-(trifluoromethyl)benzene structure

1099597-93-9 structure

Product Name:1-chloro-2-fluoro-3-(trifluoromethyl)benzene

CAS No:1099597-93-9

MF:C₇H₃ClF₄

MW:198.545335054398

MDL:MFCD11100532

CID:1071418

PubChem ID:18792118

Update Time:2025-05-28

1-chloro-2-fluoro-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2-fluorobenzotrifluoride
- 1-chloro-2-fluoro-3-(trifluoromethyl)benzene
- BBL100839
- 8676AC
- STL554633
- FCH888178
- PC52043
- Benzene, chlorofluoro(trifluoromethyl)-
- AK548856
- alpha,alpha,alpha,2-Tetrafluoro-3-chlorotoluene
- AS-46341
- CL9423
- 1099597-93-9
- CS-0157235
- MFCD11100532
- AKOS005255464
- AC-24493
- AMY12493
- DTXSID401258313
- DB-356909
- A906396
- SCHEMBL8157613
- XBBZLOUANPLRIR-UHFFFAOYSA-N
- ZTB59793
- SY239438
- SB73971
- MDL： MFCD11100532
- Inchi： 1S/C7H3ClF4/c8-5-3-1-2-4(6(5)9)7(10,11)12/h1-3H
- InChI Key： XBBZLOUANPLRIR-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(C(F)(F)F)=C1F

Computed Properties

Exact Mass: 197.9859404g/mol
Monoisotopic Mass: 197.9859404g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 3.5

1-chloro-2-fluoro-3-(trifluoromethyl)benzene Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H320-H335
Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

1-chloro-2-fluoro-3-(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	062704-250mg	3-Chloro-2-fluorobenzotrifluoride	1099597-93-9	95%	250mg	￡38.00	2022-03-01
Fluorochem	062704-1g	3-Chloro-2-fluorobenzotrifluoride	1099597-93-9	95%	1g	￡75.00	2022-03-01
Fluorochem	062704-5g	3-Chloro-2-fluorobenzotrifluoride	1099597-93-9	95%	5g	￡208.00	2022-03-01
Fluorochem	062704-25g	3-Chloro-2-fluorobenzotrifluoride	1099597-93-9	95%	25g	￡871.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	032384-1g	1-chloro-2-fluoro-3-(trifluoromethyl)benzene	1099597-93-9	95%	1g	1266.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	032384-5g	1-chloro-2-fluoro-3-(trifluoromethyl)benzene	1099597-93-9	95%	5g	3576.0CNY	2021-07-13
Apollo Scientific	PC52043-1g	3-Chloro-2-fluorobenzotrifluoride	1099597-93-9		1g	£85.00	2023-09-01
Apollo Scientific	PC52043-5g	3-Chloro-2-fluorobenzotrifluoride	1099597-93-9		5g	£210.00	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	032384-1g	1-chloro-2-fluoro-3-(trifluoromethyl)benzene	1099597-93-9	95%	1g	1266CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	032384-5g	1-chloro-2-fluoro-3-(trifluoromethyl)benzene	1099597-93-9	95%	5g	3576CNY	2021-05-07

1-chloro-2-fluoro-3-(trifluoromethyl)benzene Related Literature

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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
2. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
3. Dissolution of cork biopolymers in biocompatible ionic liquids

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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

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5. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-chloro-2-fluoro-3-(trifluoromethyl)benzene

Comprehensive Guide to 1-Chloro-2-Fluoro-3-(Trifluoromethyl)Benzene (CAS No. 1099597-93-9)

1-Chloro-2-fluoro-3-(trifluoromethyl)benzene (CAS No. 1099597-93-9) is a specialized aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chloro, fluoro, and trifluoromethyl substituent on the benzene ring, offers exceptional reactivity and selectivity, making it a valuable building block in modern organic chemistry. This article delves into its properties, applications, and relevance to trending topics like green chemistry, fluorinated compounds, and high-performance materials.

The growing demand for fluorinated aromatic compounds in drug discovery and material science has propelled interest in 1-chloro-2-fluoro-3-(trifluoromethyl)benzene. Researchers frequently search for terms like "synthesis of trifluoromethyl benzene derivatives" or "applications of halogenated aromatics," reflecting its industrial significance. Its CAS No. 1099597-93-9 serves as a critical identifier for procurement and regulatory compliance, ensuring precise communication across global supply chains.

From a synthetic perspective, this compound’s electron-withdrawing groups enhance its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in creating complex molecules. Recent studies highlight its role in developing OLED materials and liquid crystals, aligning with the surge in searches for "fluorinated compounds in electronics." Its stability under rigorous conditions also makes it a candidate for high-temperature applications.

Environmental and safety considerations are paramount in today’s chemical industry. While 1-chloro-2-fluoro-3-(trifluoromethyl)benzene is not classified as hazardous under standard guidelines, proper handling protocols are recommended. Queries like "sustainable fluorination methods" or "eco-friendly halogenated intermediates" underscore the need for greener alternatives, driving innovation in its production processes.

In summary, CAS No. 1099597-93-9 represents a versatile and high-demand chemical with broad applications. Its integration into cutting-edge research and alignment with industry trends ensures its continued relevance. For those exploring advanced synthetic routes or specialty chemicals, this compound offers a compelling case study in molecular design and functional utility.